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Compound of Interest

Compound Name: Amthamine dihydrobromide

Cat. No.: B1667265 Get Quote

Amthamine Dihydrobromide: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and storage of amthamine
dihydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving amthamine dihydrobromide?

A1: The recommended solvent for amthamine dihydrobromide is water. It is soluble in water

up to 100 mM[1][2][3]. For cell-based assays, Dimethyl Sulfoxide (DMSO) has also been used

as a solvent[1].

Q2: How should I store amthamine dihydrobromide powder?

A2: Amthamine dihydrobromide powder should be stored under desiccating conditions at

-20°C for both short-term and long-term storage[1][4]. Under these conditions, it can be stored

for up to 12 months and has shown stability for at least four years[1][4].

Q3: How should I store stock solutions of amthamine dihydrobromide?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667265?utm_src=pdf-interest
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/amthamine-dihydrobromide-h2-agonist-ab120778
https://www.biocrick.com/Amthamine-dihydrobromide-BCC6744.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0972400.htm
https://www.abcam.com/en-us/products/biochemicals/amthamine-dihydrobromide-h2-agonist-ab120778
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/amthamine-dihydrobromide-h2-agonist-ab120778
https://www.caymanchem.com/product/29503/amthamine-(hydrobromide)
https://www.abcam.com/en-us/products/biochemicals/amthamine-dihydrobromide-h2-agonist-ab120778
https://www.caymanchem.com/product/29503/amthamine-(hydrobromide)
https://www.benchchem.com/product/b1667265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles[5]. For

optimal stability, store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month

in sealed containers, protected from moisture[5].

Q4: Can I store amthamine dihydrobromide at 2-8°C?

A4: While some sources may mention storage at 2-8°C, the most consistent recommendation

for long-term stability of the solid compound is -20°C under desiccating conditions[1][4].

Troubleshooting Guide
Issue: Difficulty Dissolving Amthamine Dihydrobromide

If you encounter issues with dissolving amthamine dihydrobromide, follow these

troubleshooting steps:

Verify the Solvent: Ensure you are using a recommended solvent, such as water.

Check the Concentration: Attempting to prepare a solution above the known solubility limit

(100 mM in water) will result in incomplete dissolution[1][2].

Gentle Warming and Sonication: To aid dissolution, you can gently warm the solution to 37°C

and use a sonicator bath.

Assess Compound Integrity: If solubility issues persist, consider the possibility of compound

degradation due to improper storage.

Solubility Troubleshooting Workflow
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Caption: A flowchart for troubleshooting amthamine dihydrobromide solubility issues.

Data Presentation
Solubility of Amthamine Dihydrobromide
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Solvent Concentration Reference(s)

Water Soluble up to 100 mM [1][2][3]

Water < 31.91 mg/mL [6]

DMSO
Used as a solvent in cell-

based assays
[1]

Storage Conditions for Amthamine Dihydrobromide
Format Condition Temperature Duration Reference(s)

Solid Desiccate -20°C
Up to 12 months

(stable ≥ 4 years)
[1][4]

Stock Solution
Sealed, away

from moisture
-80°C Up to 6 months [5]

Stock Solution
Sealed, away

from moisture
-20°C Up to 1 month [5]

Experimental Protocols
Protocol for Preparing an Aqueous Stock Solution

Weighing: Accurately weigh the desired amount of amthamine dihydrobromide powder

(Molecular Weight: 319.06 g/mol ) in a sterile container.

Solvent Addition: Add the appropriate volume of high-purity water to achieve the target

concentration (e.g., for a 100 mM solution, add 3.13 mL of water per 100 mg of compound).

Dissolution: Vortex or gently agitate the mixture until the solid is completely dissolved. If

needed, gentle warming (up to 37°C) or sonication can be applied.

Sterilization (Optional): If the solution is for use in cell culture, sterilize it by passing it through

a 0.22 µm filter[5].

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots and

store at -20°C or -80°C.
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Recommended Storage Conditions Diagram

Solid Amthamine Dihydrobromide Amthamine Dihydrobromide Stock Solution

Store at -20°C
under desiccating conditions.

Aliquot and store to avoid
repeated freeze-thaw cycles.

Long-term: -80°C (up to 6 months) Short-term: -20°C (up to 1 month)

Click to download full resolution via product page

Caption: Recommended storage conditions for solid and solution forms of amthamine
dihydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667265#amthamine-dihydrobromide-solubility-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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